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Introduction
Interleukin-25 (IL-25), also known as IL-17E, is a cytokine belonging to the IL-17 family. It plays

a crucial role in orchestrating type 2 immune responses, which are implicated in a variety of

physiological and pathological processes, including allergic inflammation, parasitic worm

infections, and tissue repair. Dysregulated IL-25 expression has been associated with

inflammatory diseases such as atopic dermatitis, asthma, and certain types of cancer. Accurate

and reliable measurement of IL-25 levels in serum is therefore critical for both basic research

and the development of novel therapeutics targeting IL-25-mediated pathways.

These application notes provide a comprehensive overview and detailed protocols for the

quantification of IL-25 in human serum, primarily focusing on the most widely used method: the

Enzyme-Linked Immunosorbent Assay (ELISA).

Principle of Measurement
The most common and reliable method for quantifying Interleukin-25 in serum is the sandwich

ELISA. This immunoassay utilizes a pair of antibodies specific to IL-25. One antibody is pre-
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coated onto the wells of a microplate and acts as the capture antibody. The other antibody is

conjugated to an enzyme, typically horseradish peroxidase (HRP), and serves as the detection

antibody.

The assay proceeds as follows:

Serum samples or standards containing IL-25 are added to the antibody-coated wells. IL-25

binds to the capture antibody.

After an incubation period, the wells are washed to remove unbound components.

The enzyme-conjugated detection antibody is added, which then binds to a different epitope

on the captured IL-25, forming a "sandwich".

Another wash step removes any unbound detection antibody.

A substrate solution is added, which is converted by the enzyme into a colored product.

The reaction is stopped, and the intensity of the color is measured using a microplate reader.

The color intensity is directly proportional to the concentration of IL-25 in the sample.

Data Presentation: Serum IL-25 Concentrations
The following table summarizes representative concentrations of IL-25 in human serum from

healthy individuals and patients with various conditions. These values are intended for

reference and may vary depending on the specific patient population, disease severity, and the

assay used.
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Condition
IL-25 Concentration
(pg/mL)

Reference

Healthy Controls 29 ± 8 [1]

74 ± 23 [2]

61.94 (median) [3]

Atopic Dermatitis
145 ± 98 (significantly higher

than controls)
[2]

Eczema
586.78 ± 145.69 (significantly

higher than controls)
[4]

Severe Asthma
26 ± 6 (not significantly

different from controls)
[1]

Chronic Spontaneous Urticaria
125.9 (median, not significantly

different from controls)
[3]

Oral Squamous Cell

Carcinoma
Higher than healthy subjects [5]

Malignant Breast Cancer
Lower than healthy and benign

donors
[5]

Multiple Myeloma
Increased compared to healthy

subjects
[5]

Experimental Protocols
Serum Sample Collection and Handling
Proper sample collection and handling are critical for obtaining accurate and reproducible

results.

Materials:

Serum separator tubes (SSTs)

Centrifuge
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Pipettes and sterile, nuclease-free microcentrifuge tubes

-80°C freezer

Procedure:

Collect whole blood into a serum separator tube.

Allow the blood to clot for 2 hours at room temperature or overnight at 4°C.

Centrifuge the clotted blood at 1,000 x g for 20 minutes.

Carefully aspirate the serum (the clear, yellowish supernatant) without disturbing the cell

layer.

Aliquot the serum into microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the serum aliquots at -80°C until use. For immediate analysis, serum can be stored at

-20°C for a shorter period.

IL-25 Sandwich ELISA Protocol
This protocol provides a general procedure for a typical commercially available IL-25 sandwich

ELISA kit. Always refer to the manufacturer's instructions for the specific kit being used.

Materials:

IL-25 ELISA kit (containing pre-coated microplate, detection antibody, standards, buffers,

substrate, and stop solution)

Microplate reader capable of measuring absorbance at 450 nm

Plate washer (optional) or wash bottles

Pipettes and pipette tips

Distilled or deionized water

Absorbent paper

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603948?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Reagent Preparation: Prepare all reagents, including standards and wash buffer, according

to the kit manufacturer's instructions. Allow all reagents to reach room temperature before

use.

Standard Curve Preparation: Create a serial dilution of the IL-25 standard to generate a

standard curve. The concentration range of the standards will vary depending on the kit.

Sample Addition: Add 100 µL of each standard and serum sample into the appropriate wells

of the pre-coated microplate. It is recommended to run all standards and samples in

duplicate.

Incubation: Cover the plate and incubate for the time and temperature specified in the kit's

protocol (e.g., 2 hours at room temperature or overnight at 4°C). This allows the IL-25 in the

samples and standards to bind to the capture antibody.

Washing: Aspirate the liquid from each well and wash the plate multiple times (typically 3-5

times) with the prepared wash buffer. After the final wash, remove any remaining wash buffer

by inverting the plate and blotting it against clean absorbent paper.

Detection Antibody Addition: Add 100 µL of the diluted detection antibody to each well.

Incubation: Cover the plate and incubate for the time and temperature specified in the kit's

protocol (e.g., 1-2 hours at room temperature).

Washing: Repeat the washing step as described in step 5.

Enzyme Conjugate Addition (if applicable): Some kits may have a separate streptavidin-HRP

or other enzyme conjugate step. If so, add the conjugate and incubate as directed. Follow

with another wash step.

Substrate Addition: Add 100 µL of the substrate solution to each well.

Incubation: Incubate the plate in the dark for the time specified in the kit's protocol (e.g., 15-

30 minutes at room temperature). A blue color will develop in the wells containing IL-25.
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Stop Reaction: Add 50-100 µL of the stop solution to each well. The color will change from

blue to yellow.

Absorbance Measurement: Immediately read the absorbance of each well at 450 nm using a

microplate reader.

Data Analysis:

Subtract the average zero standard optical density (OD) from all other OD readings.

Generate a standard curve by plotting the mean absorbance for each standard

concentration on the y-axis against the concentration on the x-axis.

Use the standard curve to determine the concentration of IL-25 in the serum samples.

Multiply the concentration by the dilution factor if samples were diluted.

Mandatory Visualizations
IL-25 Signaling Pathway
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Caption: IL-25 signaling pathway.
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Experimental Workflow for Serum IL-25 Measurement
Sample & Reagent Preparation

ELISA Procedure

Data Analysis

1. Blood Collection
(Serum Separator Tube)

2. Clotting & Centrifugation

3. Serum Isolation & Aliquoting

5. Add Standards & Samples
to Coated Plate

4. Prepare Standards & Reagents

6. Incubate (Capture)

7. Wash

8. Add Detection Antibody

9. Incubate (Detection)

10. Wash

11. Add Substrate

12. Incubate (Color Development)

13. Add Stop Solution

14. Read Absorbance (450 nm)

15. Generate Standard Curve

16. Calculate IL-25 Concentration
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Caption: Experimental workflow for serum IL-25 ELISA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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